Cas no 1337336-36-3 (3-cyclobutylpyrrolidine)

• Product Name: 3-cyclobutylpyrrolidine
• CAS No: 1337336-36-3
• MF: C₈H₁₅N
• MW: 125.211402177811
• MDL: MFCD22413190
• CID: 4589188
• PubChem ID: 22624476
• Update Time: 2025-11-06

3-cyclobutylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-cyclobutylpyrrolidine

• MDL： MFCD22413190
• Inchi： 1S/C8H15N/c1-2-7(3-1)8-4-5-9-6-8/h7-9H,1-6H2
• InChI Key： DSLUAYIIWZYURE-UHFFFAOYSA-N
• SMILES： N1CCC(C2CCC2)C1

Computed Properties

• Exact Mass: 125.120449483g/mol
• Monoisotopic Mass: 125.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 96.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 3-cyclobutylpyrrolidine

3-Cyclobutylpyrrolidine (CAS 1337336-36-3): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, 3-cyclobutylpyrrolidine (CAS 1337336-36-3) has emerged as a structurally unique and functionally diverse compound. This bicyclic amine, featuring a pyrrolidine ring fused with a cyclobutyl moiety, offers a compelling combination of rigidity and reactivity that makes it invaluable in pharmaceutical research, material science, and asymmetric catalysis.

The growing interest in 3-cyclobutylpyrrolidine derivatives reflects current trends in drug discovery, where researchers seek constrained analogs to improve metabolic stability and target selectivity. Recent studies highlight its potential as a scaffold for kinase inhibitors, particularly in oncology research, answering frequent search queries about "novel cancer drug scaffolds" and "constrained amine building blocks."

From a synthetic perspective, 3-cyclobutylpyrrolidine synthesis presents interesting challenges that align with popular search terms like "strained ring system synthesis" and "N-heterocycle functionalization." The compound's stereochemistry offers opportunities for creating chiral auxiliaries, addressing the pharmaceutical industry's demand for enantioselective synthesis methods.

Material scientists have explored 3-cyclobutylpyrrolidine applications in polymer chemistry, where its structural features can influence chain dynamics and thermal properties. This connects with trending searches about "high-performance polymers" and "thermally stable materials," making the compound relevant to next-generation material development.

The physicochemical properties of 3-cyclobutylpyrrolidine include a balanced lipophilicity (LogP ~1.8) and basicity (pKa ~10.5), parameters frequently searched by medicinal chemists optimizing drug-like properties. Its melting point range of 80-85°C and water solubility profile make it practical for various formulation applications.

Recent patent analyses reveal increasing references to 3-cyclobutylpyrrolidine analogs in applications ranging from CNS drugs to agricultural chemicals, responding to commercial interest in "multi-purpose chemical building blocks." The compound's versatility stems from its ability to serve as both a hydrogen bond donor and acceptor while maintaining conformational restraint.

Safety evaluations of 3-cyclobutylpyrrolidine hydrochloride (a common salt form) show favorable toxicological profiles, addressing common queries about "safe heterocyclic amines." Proper handling requires standard laboratory precautions, with particular attention to its hygroscopic nature in salt forms.

The global market for 3-cyclobutylpyrrolidine suppliers has expanded significantly, with current pricing reflecting its status as a specialty chemical. Industry reports tracking "pharmaceutical intermediates market growth" consistently highlight constrained ring systems like this as high-value segments.

Analytical characterization of 3-cyclobutylpyrrolidine typically employs GC-MS (showing characteristic m/z 125 [M+]) and 1H NMR (δ 1.6-2.1 ppm for cyclobutyl protons), information frequently sought by quality control specialists. Chiral HPLC methods have been developed for enantiomeric purity assessment when needed.

Future research directions for 3-cyclobutylpyrrolidine chemistry may explore its potential in metal-organic frameworks (MOFs) or as a ligand in transition metal catalysis, areas generating substantial academic and industrial interest. The compound's balanced steric and electronic properties position it well for these emerging applications.